Cas no 1804891-68-6 (Ethyl 4-cyano-3-iodo-2-mercaptobenzoate)

• Product Name: Ethyl 4-cyano-3-iodo-2-mercaptobenzoate
• CAS No: 1804891-68-6
• MF: C₁₀H₈INO₂S
• MW: 333.145493507385
• CID: 4957275
• Update Time: 2025-06-15

Ethyl 4-cyano-3-iodo-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-iodo-2-mercaptobenzoate

• Inchi： 1S/C10H8INO2S/c1-2-14-10(13)7-4-3-6(5-12)8(11)9(7)15/h3-4,15H,2H2,1H3
• InChI Key： DLGNBRZCDKXJLT-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=CC(C(=O)OCC)=C1S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 4-cyano-3-iodo-2-mercaptobenzoate

Recent Advances in the Study of Ethyl 4-cyano-3-iodo-2-mercaptobenzoate (CAS: 1804891-68-6)

Ethyl 4-cyano-3-iodo-2-mercaptobenzoate (CAS: 1804891-68-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique functional groups including a cyano, iodo, and mercapto moiety, serves as a versatile intermediate in the synthesis of pharmacologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies.

One of the key areas of research involving Ethyl 4-cyano-3-iodo-2-mercaptobenzoate is its role in the synthesis of thiol-reactive probes. These probes are instrumental in studying protein-ligand interactions and enzyme mechanisms. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in selectively modifying cysteine residues in target proteins, thereby enabling precise biochemical assays. The study highlighted the compound's stability and reactivity under physiological conditions, making it a promising candidate for further development.

Another significant application of Ethyl 4-cyano-3-iodo-2-mercaptobenzoate is in the field of cancer research. Researchers have utilized this compound to develop novel kinase inhibitors that target specific signaling pathways involved in tumor growth. A recent preprint on bioRxiv detailed the synthesis and evaluation of a series of derivatives based on this scaffold, showing potent inhibitory activity against several oncogenic kinases. The findings suggest that Ethyl 4-cyano-3-iodo-2-mercaptobenzoate could serve as a foundational structure for next-generation anticancer agents.

In addition to its therapeutic potential, Ethyl 4-cyano-3-iodo-2-mercaptobenzoate has also been investigated for its utility in chemical biology tools. A 2022 paper in Chemical Communications reported the development of a fluorescent probe derived from this compound, which was used to visualize reactive oxygen species (ROS) in live cells. This innovation opens new avenues for studying oxidative stress-related diseases and screening antioxidant compounds.

Despite these advancements, challenges remain in the optimization of Ethyl 4-cyano-3-iodo-2-mercaptobenzoate-based compounds. Issues such as solubility, bioavailability, and off-target effects need to be addressed to fully realize their clinical potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, Ethyl 4-cyano-3-iodo-2-mercaptobenzoate (CAS: 1804891-68-6) represents a promising scaffold in chemical biology and drug discovery. Its versatility and reactivity make it a valuable tool for developing novel therapeutics and biochemical probes. Future studies will likely explore its applications in other disease areas and further refine its properties for clinical use.